Cas no 953230-66-5 (N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide)

• Product Name: N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide
• CAS No: 953230-66-5
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 5847423
• PubChem ID: 16888193
• Update Time: 2025-06-10

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024490170
• N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]benzenesulfonamide
• N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzenesulfonamide
• 953230-66-5
• N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide
• F5017-0773
• N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide

• Inchi： 1S/C17H22N2O3S/c20-23(21,17-6-2-1-3-7-17)18-13-15-8-10-19(11-9-15)14-16-5-4-12-22-16/h1-7,12,15,18H,8-11,13-14H2
• InChI Key： QKIJUIUFCMOIRZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1CCN(CC2=CC=CO2)CC1)(=O)=O

Computed Properties

• Exact Mass: 334.13511374g/mol
• Monoisotopic Mass: 334.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.9Ų

Additional information on N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide

Introduction to N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide (CAS No. 953230-66-5)

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide is a specialized chemical compound characterized by its intricate molecular structure, which combines a furan moiety with a piperidine ring and a benzenesulfonamide group. This compound, identified by its CAS number 953230-66-5, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry.

The molecular architecture of N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide encompasses several key functional groups that contribute to its unique chemical properties. The furan ring, known for its electron-deficient nature, interacts with the piperidine moiety, which is a common pharmacophore in many bioactive molecules. This combination enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

The benzenesulfonamide group in the compound's structure adds another layer of complexity, influencing both its solubility and reactivity. Benzenesulfonamides are widely recognized for their role in various pharmaceutical applications, including as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The presence of this group suggests that N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide may exhibit similar properties, making it valuable in the development of new therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds as pharmacological tools. Heterocycles, such as furans and piperidines, are known to exhibit a wide range of biological activities due to their ability to mimic natural biomolecules and interact with biological targets. The combination of these heterocyclic structures in N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide positions it as a versatile scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that molecules containing both furan and piperidine moieties may have anti-inflammatory, antiviral, and anticancer properties. The benzenesulfonamide group further enhances these potential therapeutic effects by contributing to the compound's binding affinity and metabolic stability.

The synthesis of N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the furan ring into the piperidine scaffold is particularly challenging due to the need for precise functionalization while maintaining structural integrity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. This includes in vitro assays to assess its interaction with biological targets, such as enzymes and receptors, as well as in vivo studies to evaluate its efficacy and safety profiles. These studies are crucial for determining the potential therapeutic value of N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzenesulfonamide and guiding further development efforts.

The benzenesulfonamide group plays a critical role in modulating the compound's pharmacokinetic properties. This functional group is known to enhance solubility and improve oral bioavailability, which are essential factors for successful drug candidates. By incorporating this group into the molecular structure, researchers aim to develop a drug that can be easily administered and effectively absorbed by the body.

Recent advancements in computational chemistry have also contributed to the study of N-{(1-(furan-2-ylmethyl)piperidin)-4-ylmethoxy}benzenesulfonamide. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. These predictions can guide experimental design and help identify potential modifications that could enhance its therapeutic efficacy.

In conclusion, N-{(1-(furan-2-ylmethyl)piperidin)-4-ylmethoxy}benzenesulfonamide is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure combines several functional groups that contribute to its versatility and bioactivity. Further research is needed to fully understand its therapeutic applications, but preliminary studies suggest that it may play a valuable role in the development of new drugs for various diseases.